Cas no 1158736-03-8 (N-Methyl-N-(methylsulfonyl)-β-alanine)

N-Methyl-N-(methylsulfonyl)-β-alanine is a specialized organic compound featuring a β-alanine backbone substituted with N-methyl and N-methylsulfonyl functional groups. This structure imparts unique reactivity and solubility properties, making it valuable in synthetic chemistry and pharmaceutical applications. The methylsulfonyl group enhances electrophilicity, facilitating nucleophilic substitution reactions, while the β-alanine moiety provides compatibility with biological systems. Its stability under various conditions and potential as an intermediate in drug synthesis underscore its utility in research and industrial processes. The compound’s distinct functional groups also enable its use in the development of novel agrochemicals and specialty materials.
N-Methyl-N-(methylsulfonyl)-β-alanine structure
1158736-03-8 structure
Product Name:N-Methyl-N-(methylsulfonyl)-β-alanine
CAS No:1158736-03-8
MF:C5H11NO4S
MW:181.21014046669
MDL:MFCD11934935
CID:1070319
PubChem ID:39237378
Update Time:2025-06-29

N-Methyl-N-(methylsulfonyl)-β-alanine Chemical and Physical Properties

Names and Identifiers

    • 3-(N-Methylmethylsulfonamido)propanoic acid
    • N-Methyl-N-(methylsulfonyl)-beta-alanine
    • 3-(Methanesulfonyl-methyl-amino)-propanoic acid
    • 3-(Methanesulfonyl-methyl-amino)-propionic acid
    • 3-(N-methylmethanesulfonamido)propanoic acid
    • Ambcb4033289
    • BB 0241002
    • I14-28883
    • KB-95377
    • MolPort-008-154-177
    • AKOS005173601
    • EN300-132523
    • N-(Methanesulfonyl)-N-methyl-beta-alanine
    • DTXSID50653565
    • ALBB-012410
    • LS-03891
    • 3-[methyl(methylsulfonyl)amino]propanoic acid
    • MFCD11934935
    • beta-alanine, N-methyl-N-(methylsulfonyl)-
    • G21975
    • 1158736-03-8
    • N-Methyl-N-(methylsulfonyl)-β-alanine
    • MDL: MFCD11934935
    • Inchi: 1S/C5H11NO4S/c1-6(11(2,9)10)4-3-5(7)8/h3-4H2,1-2H3,(H,7,8)
    • InChI Key: VEJPQJKBENJNFK-UHFFFAOYSA-N
    • SMILES: S(C)(N(C)CCC(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 181.04087901g/mol
  • Monoisotopic Mass: 181.04087901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 83.1Ų

N-Methyl-N-(methylsulfonyl)-β-alanine Security Information

  • HazardClass:IRRITANT

N-Methyl-N-(methylsulfonyl)-β-alanine Pricemore >>

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Additional information on N-Methyl-N-(methylsulfonyl)-β-alanine

N-Methyl-N-(methylsulfonyl)-β-alanine (CAS No. 1158736-03-8): An Overview of a Versatile Compound in Pharmaceutical Research

N-Methyl-N-(methylsulfonyl)-β-alanine (CAS No. 1158736-03-8) is a synthetic compound that has garnered significant attention in the pharmaceutical and chemical research communities due to its unique properties and potential applications. This compound, also known as N-Me-N-MeSO2-β-alanine, is a derivative of β-alanine, a non-essential amino acid, with additional functional groups that enhance its chemical and biological activities.

The structure of N-Methyl-N-(methylsulfonyl)-β-alanine consists of a β-alanine backbone with a methyl group and a methylsulfonyl group attached to the nitrogen atom. This specific arrangement of functional groups imparts the compound with several interesting properties, including enhanced solubility, stability, and reactivity. These characteristics make it a valuable candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of N-Methyl-N-(methylsulfonyl)-β-alanine in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the neuroprotective effects of this compound in models of Parkinson's disease. The results showed that N-Methyl-N-(methylsulfonyl)-β-alanine effectively reduced oxidative stress and prevented neuronal cell death, suggesting its potential as a therapeutic agent for neurodegenerative conditions.

In addition to its neuroprotective properties, N-Methyl-N-(methylsulfonyl)-β-alanine has also been explored for its anti-inflammatory effects. A 2021 study in the European Journal of Pharmacology demonstrated that this compound significantly inhibited the production of pro-inflammatory cytokines in vitro, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of N-Methyl-N-(methylsulfonyl)-β-alanine has been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, its metabolic stability and low toxicity make it an attractive option for long-term therapeutic use.

In the realm of drug delivery, N-Methyl-N-(methylsulfonyl)-β-alanine has been utilized as a carrier molecule to enhance the delivery of other therapeutic agents. A study published in Biomaterials in 2023 investigated the use of this compound as a carrier for targeted drug delivery to cancer cells. The results indicated that conjugating anticancer drugs with N-Methyl-N-(methylsulfonyl)-β-alanine improved their cellular uptake and efficacy, offering a novel approach to cancer therapy.

The synthesis of N-Methyl-N-(methylsulfonyl)-β-alanine involves several well-established chemical reactions, making it accessible for large-scale production. The most common synthetic route involves the reaction of β-alanine with methyl methanesulfonate followed by methylation. This process can be optimized to achieve high yields and purity, ensuring consistent quality for research and commercial applications.

In conclusion, N-Methyl-N-(methylsulfonyl)-β-alanine (CAS No. 1158736-03-8) is a versatile compound with significant potential in pharmaceutical research and development. Its unique chemical structure and biological activities make it an attractive candidate for various therapeutic applications, including neuroprotection, anti-inflammation, and drug delivery. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.

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